Cas no 1702440-44-5 (1-(Pentan-2-yl)-1H-1,2,3-triazol-4-amine)

1-(Pentan-2-yl)-1H-1,2,3-triazol-4-amine is a specialized triazole derivative featuring an amine functional group at the 4-position and a pentan-2-yl substituent at the 1-position. This compound is of interest in medicinal and synthetic chemistry due to its structural versatility, serving as a key intermediate for the development of heterocyclic compounds. The triazole core offers stability and potential for further functionalization, while the amine group enhances reactivity in nucleophilic and coordination reactions. Its moderate lipophilicity, imparted by the pentyl chain, may improve solubility in organic matrices. Applications include use in pharmaceutical research, agrochemical synthesis, and as a ligand in catalytic systems.

1-(Pentan-2-yl)-1H-1,2,3-triazol-4-amine structure

1702440-44-5 structure

Product Name:1-(Pentan-2-yl)-1H-1,2,3-triazol-4-amine

CAS No:1702440-44-5

MF:C₇H₁₄N₄

MW:154.212860584259

CID:5698069

PubChem ID:107889098

Update Time:2025-06-07

1-(Pentan-2-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

- EN300-783948
- 1-(Pentan-2-yl)-1H-1,2,3-triazol-4-amine
- 1702440-44-5
- 1H-1,2,3-Triazol-4-amine, 1-(1-methylbutyl)-
- Inchi： 1S/C7H14N4/c1-3-4-6(2)11-5-7(8)9-10-11/h5-6H,3-4,8H2,1-2H3
- InChI Key： PQKCRURYBBVPNY-UHFFFAOYSA-N
- SMILES： N1(C=C(N)N=N1)C(C)CCC

Computed Properties

Exact Mass: 154.121846464g/mol
Monoisotopic Mass: 154.121846464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 56.7Å²

Experimental Properties

Density: 1.16±0.1 g/cm3(Predicted)
Boiling Point: 285.8±32.0 °C(Predicted)
pka: 1.99±0.15(Predicted)

1-(Pentan-2-yl)-1H-1,2,3-triazol-4-amine Pricemore >>

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